5-ethyl-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H24FN3O2S2/c1-2-17-7-8-18(25-17)26(23,24)20-9-10-21-11-13-22(14-12-21)16-5-3-15(19)4-6-16/h3-8,20H,2,9-14H2,1H3
• InChI Key: RFXPSJCSNVRXLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCCN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H24FN3O2S2
• Molecular Weight: 397.5 g/mol

Description

The compound is a complex organic molecule that contains a thiophene ring, a sulfonamide group, and a piperazine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of such a compound would likely be determined using techniques such as X-ray crystallography. The presence of various functional groups like the thiophene ring, sulfonamide group, and piperazine ring would contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. It’s likely that it could undergo reactions typical of thiophenes, sulfonamides, and piperazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability could be influenced by the presence of the thiophene, sulfonamide, and piperazine groups.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated indole derivatives (to which our compound belongs) for their antiviral potential. . .
• .

Anticancer Potential

• Some indole derivatives exhibit promising anticancer properties. For instance, compounds related to our target compound have been evaluated for their effects on cell viability. .

Other Biological Activities

• The indole scaffold has relevance beyond the mentioned fields. .

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper safety measures should be taken when handling it.

Future Directions

Future research could involve further exploring the biological activity of this compound, optimizing its synthesis, and investigating its potential applications in areas such as medicinal chemistry.